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Abstract

Oleyl alcohol, a C18 unsaturated fatty alcohol, stands as a pivotal precursor in a multitude of
organic synthetic applications, ranging from the production of surfactants and lubricants to its
increasing role in advanced drug delivery systems. Its unique molecular structure, featuring a
long hydrophobic alkyl chain, a cis-double bond, and a reactive primary hydroxyl group,
provides a versatile platform for a wide array of chemical transformations. This guide provides
an in-depth exploration of oleyl alcohol's utility as a synthetic building block. We will delve into
the core reactions involving its hydroxyl and alkene functionalities, explain the mechanistic
rationale behind experimental choices, and provide field-proven protocols for key
transformations. The objective is to equip researchers and drug development professionals
with the technical knowledge to effectively leverage oleyl alcohol in their synthetic endeavors.

Foundational Chemistry of Oleyl Alcohol

Oleyl alcohol, formally (Z)-octadec-9-en-1-ol, is derived from the reduction of oleic acid or its
esters, which are abundant in natural sources like olive oil, beef fat, and fish oils.[1] Its
amphiphilic nature, with a polar hydroxyl head and a nonpolar hydrocarbon tail, dictates its
physical properties and its function as an emollient, emulsifier, and non-ionic surfactant.[2]
Understanding these foundational properties is crucial for its application in synthesis,
particularly in designing reaction conditions and purification strategies.

Physicochemical Properties
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The physical and chemical characteristics of oleyl alcohol are summarized below. Its liquid
state at room temperature, solubility in organic solvents, and high boiling point are key
considerations for its use as a reactant or solvent in high-temperature syntheses.[2][3]

Property Value Source
Chemical Formula CisH360 [2]
Molecular Weight 268.48 g/mol [2]
Appearance F:olérless to pale yellow oily 2102]
liquid

Melting Point 0-19°C [2][3]
Boiling Point 207 °C @ 13 mmHg [3]
Density ~0.849 g/mL at 25 °C [2][3]

N Insoluble in water; Soluble in
Solubility [2][3]
ethanol, ether

Refractive Index (n2°/D) ~1.460 [3]

Core Reactivity: A Dual Functional Handle

The synthetic versatility of oleyl alcohol stems from two primary reactive sites: the terminal
hydroxyl (-OH) group and the internal carbon-carbon double bond (C=C). This dual functionality
allows for a wide range of selective transformations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. specialchem.com [specialchem.com]

2. grokipedia.com [grokipedia.com]

3. Oleyl alcohol | 143-28-2 [chemicalbook.com]

 To cite this document: BenchChem. [Oleyl Alcohol: A Versatile Precursor in Modern Organic
Synthesis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3344050#oleyl-alcohol-as-a-precursor-in-organic-
synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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